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Compound of Interest

Compound Name: Diiodomethane-13C,d2

CAS No.: 1217038-24-8

Cat. No.: B1142166

Get Quote

Part 1: Core Identity & Technical Specifications
The definitive CAS number for Diiodomethane-13C,d2 is 1217038-24-8.[1][2][3]

This isotopologue represents a high-value reagent in the arsenal of medicinal chemistry and

structural biology. Unlike standard diiodomethane, this variant carries a dual isotopic signature:

the carbon atom is replaced with Carbon-13 (

), and both hydrogen atoms are replaced with Deuterium (

or

). This dual labeling allows for precise tracking of the methylene unit in metabolic stability
studies, reaction mechanism elucidation (Kinetic Isotope Effects), and NMR structural
determination.

Physicochemical Characterization
The following data synthesizes theoretical calculations with empirical catalog data for the

stabilized reagent.
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Property Specification Technical Note

CAS Number 1217038-24-8
Unique identifier for the

isotopologue.

Formula Linear: 13CD2I2

Molecular Weight 270.84 g/mol

Significantly heavier than

natural

(267.84 g/mol ).

Density ~3.36 g/mL @ 25°C

High density necessitates

positive displacement

pipetting.

Boiling Point 68–70°C @ 11 mmHg
Similar to unlabeled; vacuum

distillation recommended.

Appearance Colorless to pale yellow liquid
Darkens upon light exposure

(iodine liberation).[4]

Stabilizer Copper (Cu) turnings
Essential to scavenge radical

iodine species.

Isotopic Purity

99 atom %

,

98 atom %

Critical for quantitative

MS/NMR applications.

Part 2: Synthesis & Production Logic
The production of Diiodomethane-13C,d2 typically follows a Finkelstein Halogen Exchange

pathway, optimized to prevent isotopic scrambling.

The Finkelstein Protocol
The synthesis generally proceeds from Dichloromethane-13C,d2 (
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), which is treated with sodium iodide (NaI) in acetone.

Process Engineering Insights:

Driving Force: The reaction is driven by the precipitation of Sodium Chloride (NaCl) in

acetone, which shifts the equilibrium toward the diiodo product (Le Chatelier’s principle).

Isotopic Integrity: Unlike proton-exchange methods, the Finkelstein reaction does not involve

acidic/basic intermediates that could lead to Deuterium-Hydrogen exchange (

scrambling). This preserves the

integrity.

Purification: The product is isolated via fractional distillation under reduced pressure. High

temperatures must be avoided to prevent homolytic cleavage of the C-I bond.

Visualization: Molecular Structure
The following diagram illustrates the isotopic composition of the molecule.
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Figure 1: Structural connectivity of Diiodomethane-13C,d2 showing isotopic labels.
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Part 3: Critical Application – The Labeled Simmons-
Smith Reaction
The primary utility of Diiodomethane-13C,d2 in drug discovery is the Simmons-Smith

Cyclopropanation. This reaction installs a labeled cyclopropane ring (

) across an olefin. Cyclopropane rings are common bioisosteres in medicinal chemistry,
improving metabolic stability and potency.

Experimental Protocol: Cyclopropanation of a Generic
Olefin
Objective: Install a

moiety to synthesize a stable-isotope labeled standard.
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Reagents:

Substrate: Olefin (1.0 equiv)

Reagent: Diiodomethane-13C,d2 (CAS 1217038-24-8) (1.5 equiv)

Catalyst: Diethylzinc (

) (1.5 equiv) — Furukawa Modification

Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a round-bottom flask and purge with Argon. Moisture

destroys the organozinc intermediate.

Carbenoid Formation:

Charge flask with anhydrous DCM and

(1.0 M in hexanes). Cool to 0°C.

Crucial Step: Add Diiodomethane-13C,d2 dropwise.

Mechanism:[5][6][7]

.

The species

is the active carbenoid.

Substrate Addition: Add the olefin substrate slowly to the carbenoid solution at 0°C.

Reaction Monitoring: Allow to warm to Room Temperature (RT). Monitor via TLC or GC-MS.

The labeled product will show a mass shift of +3 Da (1 from

, 2 from
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) relative to the unlabeled analog.

Quench & Workup: Quench carefully with saturated

. Extract with DCM. The zinc salts form a heavy emulsion; filtration through Celite is often
required.

Visualization: Reaction Mechanism & Isotope Tracking
This flow illustrates the fate of the isotopes during the reaction.

Figure 2: Furukawa-modified Simmons-Smith mechanism tracking the 13C,d2 moiety.
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Part 4: Handling, Safety, and Stability (Self-
Validating Systems)
Working with Diiodomethane-13C,d2 requires specific protocols to ensure data integrity and

personnel safety.

The Density Challenge (Volumetric Error)
Problem: The density (3.36 g/mL) is extreme. Standard air-displacement pipettes rely on an air

cushion that compresses under the weight of this liquid, leading to significant under-delivery

(up to 5-10% error). Protocol: Always use Positive Displacement Pipettes (e.g., Gilson

Microman) or weigh the reagent directly (

).

Photolytic Instability
Problem: The C-I bond energy is low (~50 kcal/mol). UV/Visible light causes homolytic

cleavage, generating iodine radicals (

). These radicals catalyze further decomposition and turn the liquid brown. Protocol:

Storage: Amber glass vials wrapped in aluminum foil.

Stabilizer: Ensure a visible piece of Copper wire is present in the vial.

Validation: If the liquid is pink/brown, wash with dilute

(sodium thiosulfate) immediately before use to remove free iodine, then dry over

.

Visualization: Handling Workflow
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Figure 3: Quality control workflow for Diiodomethane-13C,d2 prior to use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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